Cas no 1892821-93-0 (2-{1-(tert-butoxy)carbonyl-2-methylpyrrolidin-2-yl}acetic acid)

• Product Name: 2-{1-(tert-butoxy)carbonyl-2-methylpyrrolidin-2-yl}acetic acid
• CAS No: 1892821-93-0
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5607817
• PubChem ID: 115045012
• Update Time: 2025-06-11

2-{1-(tert-butoxy)carbonyl-2-methylpyrrolidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• N-BOC-2-(2-METHYLPYRROLIDIN-2-YL)ACETIC ACID
• AT33844
• 2-{1-[(tert-butoxy)carbonyl]-2-methylpyrrolidin-2-yl}acetic acid
• 1892821-93-0
• EN300-816528
• 2-{1-(tert-butoxy)carbonyl-2-methylpyrrolidin-2-yl}acetic acid

• Inchi： 1S/C12H21NO4/c1-11(2,3)17-10(16)13-7-5-6-12(13,4)8-9(14)15/h5-8H2,1-4H3,(H,14,15)
• InChI Key： BITMKUYDJJJZPD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{1-(tert-butoxy)carbonyl-2-methylpyrrolidin-2-yl}acetic acid

Introduction to 2-{1-(tert-butoxy)carbonyl-2-methylpyrrolidin-2-yl}acetic acid (CAS No. 1892821-93-0)

2-{1-(tert-butoxy)carbonyl-2-methylpyrrolidin-2-yl}acetic acid, with the CAS number 1892821-93-0, is a versatile compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug development. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, which is known for its importance in the synthesis of bioactive molecules.

The chemical structure of 2-{1-(tert-butoxy)carbonyl-2-methylpyrrolidin-2-yl}acetic acid features a tert-butoxycarbonyl (Boc) protecting group attached to the nitrogen atom of the pyrrolidine ring. This Boc group is widely used in organic synthesis to protect amino groups during multi-step reactions, ensuring that the nitrogen remains unreactive until it is specifically deprotected. The presence of the methyl group on the pyrrolidine ring adds steric hindrance and influences the conformational flexibility of the molecule, which can be crucial for its biological activity.

In recent studies, 2-{1-(tert-butoxy)carbonyl-2-methylpyrrolidin-2-yl}acetic acid has been explored for its potential as a building block in the synthesis of peptidomimetics and other bioactive compounds. Peptidomimetics are molecules that mimic the structure and function of peptides but often exhibit improved pharmacological properties such as enhanced stability, reduced immunogenicity, and better bioavailability. The ability to fine-tune the properties of these molecules through precise chemical modifications makes them valuable tools in drug discovery and development.

One notable application of 2-{1-(tert-butoxy)carbonyl-2-methylpyrrolidin-2-yl}acetic acid is in the development of inhibitors for specific enzymes involved in disease pathways. For example, researchers have synthesized derivatives of this compound that show promising inhibitory activity against proteases, kinases, and other enzymes implicated in cancer, neurodegenerative diseases, and inflammatory conditions. The Boc protecting group can be selectively removed under mild conditions, allowing for the introduction of various functional groups that can enhance the binding affinity and selectivity of the final product.

The synthetic route to 2-{1-(tert-butoxy)carbonyl-2-methylpyrrolidin-2-yl}acetic acid typically involves several steps, including the formation of the pyrrolidine ring, introduction of the Boc protecting group, and subsequent functionalization. Advanced synthetic techniques such as transition-metal-catalyzed reactions and chiral auxiliaries are often employed to achieve high yields and enantiomeric purity. These methods have been optimized over time to ensure scalability and reproducibility, making it feasible to produce this compound on a larger scale for both research and commercial purposes.

In addition to its use in drug discovery, 2-{1-(tert-butoxy)carbonyl-2-methylpyrrolidin-2-yl}acetic acid has also found applications in other areas of chemistry. For instance, it can serve as a chiral auxiliary in asymmetric synthesis, where its ability to control stereochemistry is leveraged to produce enantiomerically pure compounds. This is particularly important in pharmaceuticals, where one enantiomer may be therapeutically active while the other may be inactive or even harmful.

The physicochemical properties of 2-{1-(tert-butoxy)carbonyl-2-methylpyrrolidin-2-yl}acetic acid, such as its solubility, stability, and reactivity, have been extensively characterized. It is generally stable under standard laboratory conditions but should be stored away from strong acids or bases to prevent premature deprotection of the Boc group. Its solubility profile can be modulated by adjusting the pH or by using co-solvents, which is beneficial for optimizing reaction conditions and formulation processes.

In conclusion, 2-{1-(tert-butoxy)carbonyl-2-methylpyrrolidin-2-yl}acetic acid (CAS No. 1892821-93-0) is a valuable compound with a wide range of applications in medicinal chemistry and drug development. Its unique chemical structure and functional versatility make it an attractive building block for synthesizing bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern chemistry and pharmaceutical science.